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Compound of Interest

Compound Name: Maglifloenone

Cat. No.: B15592476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Maglifloenone, a lignan found in plants of the Magnolia genus. This document is intended to
be a core resource for researchers engaged in natural product chemistry, pharmacology, and
drug development, offering detailed information on its structural elucidation through Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Core Spectroscopic Data

The structural identity of Maglifloenone has been established through rigorous spectroscopic
analysis. The following tables summarize the key quantitative data from *H NMR, 3C NMR, and
Electrospray lonization Mass Spectrometry (ESI-MS) as reported in the primary scientific
literature. This data is crucial for the unambiguous identification and characterization of this
compound.

Table 1: *"H NMR Spectroscopic Data for Maglifloenone
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Chemical Shift (5,

Coupling Constant

Position Multiplicity
ppm) (3, Hz)
2 4.88 d 6.0
3 3.01 m
4 4.15 dd 9.0, 3.5
4 3.75 dd 9.0,4.0
7 4.65 d 8.0
8' 2.80 m
9' 3.68 m
2' 6.62 S
6' 6.58 S
5 6.85 d 8.0
6 6.75 d 8.0
2-OCHs 3.85 S
3'-OCHs 3.82 S
5'-OCHs 3.82 S

Solvent: CDCl3

Table 2: *C NMR Spectroscopic Data for Maglifloenone
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Position Chemical Shift (6, ppm)
1 132.5
2 82.1
3 54.3
4 71.8
5 109.5
6 118.7
7 146.5
8 145.2
1 135.1
2' 102.8
3 153.2
4' 137.5
5' 153.2
6' 102.8
7 87.9
8' 50.1
9 60.5
2-OCHs 55.9
3'-OCHs 56.1
5'-OCHs 56.1

Solvent: CDCl3

Table 3: Mass Spectrometry Data for Maglifloenone
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lon m/z (Observed)
[M+H]* 387.1798
[M+Na]* 409.1617

Technique: High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS)

Experimental Protocols

The acquisition of high-quality spectroscopic data is fundamental to the accurate structural
elucidation of natural products. The following sections detail the methodologies employed for
the isolation and spectroscopic analysis of Maglifloenone.

Isolation of (-)-Maglifloenone from Magnolia sprengeri

A detailed protocol for the isolation and purification of (-)-maglifloenone has been reported,
utilizing high-speed counter-current chromatography (HSCCC).

o Plant Material and Extraction: Dried flower buds of Magnolia sprengeri are pulverized and
extracted with a suitable solvent such as ethanol or methanol. The resulting crude extract is
then concentrated under reduced pressure.

» Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned
with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to
fractionate the components based on their polarity.

e High-Speed Counter-Current Chromatography (HSCCC): The ethyl acetate fraction, which is
enriched with lignans, is subjected to HSCCC for the separation and purification of individual
compounds. A two-phase solvent system is employed for effective separation.

o Purity Analysis: The purity of the isolated Maglifloenone is determined using High-
Performance Liquid Chromatography (HPLC).

NMR Spectroscopy

NMR spectra are recorded on a spectrometer operating at a specific frequency for 1H and 13C
nuclei.
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o Sample Preparation: A few milligrams of the purified Maglifloenone are dissolved in an
appropriate deuterated solvent, typically chloroform-d (CDCIs), in a standard 5 mm NMR
tube.

» 1H NMR Spectroscopy: Proton NMR spectra are acquired to determine the chemical shifts,
coupling constants, and multiplicities of the hydrogen atoms in the molecule.

e 13C NMR Spectroscopy: Carbon-13 NMR spectra are recorded to identify the chemical shifts
of all carbon atoms in the molecule.

e 2D NMR Spectroscopy: Two-dimensional NMR experiments, such as COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation), are performed to establish the connectivity
between protons and carbons, which is essential for the complete structural assignment.

Mass Spectrometry

High-resolution mass spectrometry is used to determine the exact mass and molecular formula
of Maglifloenone.

o Sample Introduction: A dilute solution of the purified compound is introduced into the mass
spectrometer via an electrospray ionization (ESI) source.

« lonization: In the ESI source, the sample is nebulized and ionized, typically forming
protonated molecules [M+H]* or sodium adducts [M+Na]*.

e Mass Analysis: The ions are then guided into the mass analyzer, where their mass-to-charge
ratio (m/z) is measured with high accuracy. This allows for the determination of the elemental
composition of the molecule.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the isolation and spectroscopic
characterization of a natural product like Maglifloenone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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